Cas no 1261916-21-5 (4-(4-Chloro-3-methoxycarbonylphenyl)-3-fluorobenzoic acid)

• Product Name: 4-(4-Chloro-3-methoxycarbonylphenyl)-3-fluorobenzoic acid
• CAS No: 1261916-21-5
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322685
• CID: 2763244
• PubChem ID: 53228504
• Update Time: 2025-04-21

4-(4-Chloro-3-methoxycarbonylphenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-3-FLUOROBENZOIC ACID
• MFCD18322685
• 4-(4-Chloro-3-methoxycarbonylphenyl)-3-fluorobenzoic acid, 95%
• DTXSID70692037
• 4'-Chloro-2-fluoro-3'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
• 1261916-21-5
• 4-(4-Chloro-3-methoxycarbonylphenyl)-3-fluorobenzoic acid

• MDL： MFCD18322685
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)11-6-8(3-5-12(11)16)10-4-2-9(14(18)19)7-13(10)17/h2-7H,1H3,(H,18,19)
• InChI Key： RUIGKRQIHQRUPT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC(C(=O)O)=CC=1F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.6Ų